Cas no 22044-14-0 (2-(Trimethylacetyl)thiophene)

• Product Name: 2-(Trimethylacetyl)thiophene
• CAS No: 22044-14-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 2194067
• Update Time: 2023-08-07

2-(Trimethylacetyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-(thiophen-2-yl)propan-1-one
• 2-(trimethylacetyl)thiophene
• 2-pivaloylthiophene
• PMUOKYKJIKZPIR-UHFFFAOYSA-N
• 2,2-dimethyl-1-(2-thienyl)propan-1-one
• 2,2-dimethyl-1-thiophen-2-yl-propan-1-one
• t-butyl-2-thienylketone
• 2-(2,2-dimethylpropionyl)thiophene
• VT20074
• 2,2-dimethyl-1-thiophenyl-1-propanone
• 2.2-dimethyl-1-thiophenyl-1-propanone
• 2-(Trimethylacetyl)thiophene

• Inchi： 1S/C9H12OS/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： PMUOKYKJIKZPIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3